Cas no 832732-82-8 (1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)-)

1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)- structure
832732-82-8 structure
Product Name:1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)-
CAS No:832732-82-8
MF:C23H30Br2O2S2
MW:562.421103000641
CID:674042
PubChem ID:71415778
Update Time:2025-04-19

1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)-
    • 1,3-bis(5-bromo-4-hexylthiophen-2-yl)propane-1,3-dione
    • DTXSID10835188
    • 832732-82-8
    • Inchi: 1S/C23H30Br2O2S2/c1-3-5-7-9-11-16-13-20(28-22(16)24)18(26)15-19(27)21-14-17(23(25)29-21)12-10-8-6-4-2/h13-14H,3-12,15H2,1-2H3
    • InChI Key: YAPKHZLIDRZJNH-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(CC(C2=CC(=C(S2)Br)CCCCCC)=O)=O)S1)CCCCCC

Computed Properties

  • Exact Mass: 562.00335g/mol
  • Monoisotopic Mass: 560.00540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 14
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.1
  • Topological Polar Surface Area: 90.6Ų
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.